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Compound Name: 3,4,5-Trimethoxytoluene

Cat. No.: B053474

An In-depth Technical Guide to 3,4,5-
Trimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trimethoxytoluene, a key aromatic intermediate, holds significant importance in the
pharmaceutical and fragrance industries. This technical guide provides a comprehensive
overview of its physical and chemical properties, detailed experimental protocols for its
synthesis, and a summary of its known applications. The information is curated to support
researchers and professionals in leveraging this compound for drug discovery and
development.

Physicochemical Properties

3,4,5-Trimethoxytoluene is a white to light yellow crystalline solid or a clear yellow liquid,
depending on the ambient temperature.[1][2] It is characterized by a sweet, balsamic scent.[1]
[2] Its solubility profile indicates miscibility with methanol and insolubility in water.[3]

Table 1: Physical and Chemical Properties of 3,4,5-Trimethoxytoluene
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Property Value Source(s)
Molecular Formula C10H1403 [4]
Molecular Weight 182.22 g/mol [4]
CAS Number 6443-69-2 [4]

White to light yellow crystalline
Appearance ] O [1][2]
solid or clear yellow liquid

Melting Point 24-26 °C

Boiling Point 117-118 °C at 5 mmHg

Density 1.082 g/mL at 25 °C

Flash Point 74 °C (closed cup) [4]

N Soluble in methanol,
Solubility S [3]
immiscible in water

Refractive Index n20/D 1.523

SMILES COclcc(C)eec(OC)c10C
KCIZTNZGSBSSRM-

InChl Key

UHFFFAOYSA-N

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3,4,5-
Trimethoxytoluene.

Table 2: NMR Spectral Data of 3,4,5-Trimethoxytoluene in CDCl3
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Chemical Shift

1H NMR Multiplicity Integration Assignment
(ppm)
6.39 S 2H Ar-H
3.82 S 6H 2 x OCHs
3.79 S 3H 1 x OCHs
2.30 S 3H Ar-CHs
13C NMR Chemical Shift Assignment
(ppm)
153.25 C-O
136.39 Ar-C
133.49 Ar-C
106.51 Ar-CH
60.65 OCHs
56.04 OCHs
21.69 Ar-CHs

Note: NMR data is sourced from PubChem and may be aggregated from multiple sources.

Experimental Protocols

The synthesis of 3,4,5-Trimethoxytoluene is most commonly achieved via a multi-step

process starting from p-cresol. An alternative route involves the reduction of 3,4,5-

trimethoxybenzaldehyde.

Synthesis from p-Cresol

This synthetic route involves three main steps: bromination, methylation, and methoxylation.

Experimental Workflow: Synthesis of 3,4,5-Trimethoxytoluene from p-Cresol
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Caption: Synthesis of 3,4,5-Trimethoxytoluene from p-cresol.
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Step 1: Bromination of p-Cresol to 2,6-Dibromo-p-cresol (DBC) A detailed procedure for the
bromination of p-cresol is not fully available in the searched literature. However, a general
approach involves the reaction of p-cresol with bromine in a suitable solvent like chloroform.[5]

Step 2: Methylation of 2,6-Dibromo-p-cresol to 3,5-Dibromo-4-methoxytoluene (DBMT) To a
solution of 2,6-dibromo-p-cresol in a suitable solvent, dimethyl sulfate and an aqueous solution
of sodium hydroxide are added. The reaction mixture is stirred at a controlled temperature to
ensure the completion of the O-methylation. After the reaction, the organic layer is separated,
washed, and the solvent is removed under reduced pressure to yield crude DBMT, which can
be further purified by vacuum distillation.

Step 3: Methoxylation of 3,5-Dibromo-4-methoxytoluene to 3,4,5-Trimethoxytoluene In a
suspension of sodium methoxide in methanol, a solution of 3,5-dibromo-4-methoxytoluene in
toluene and dimethylformamide is slowly added.[6] Cuprous iodide is added as a catalyst, and
the mixture is heated to reflux.[6] After the reaction is complete, water is added, and the
product is extracted. The organic layer is then subjected to vacuum distillation for purification.

[7]

Synthesis via Hydrogenation of 3,4,5-
Trimethoxybenzaldehyde

This method provides a high-yield route to 3,4,5-Trimethoxytoluene.

Experimental Workflow: Hydrogenation of 3,4,5-Trimethoxybenzaldehyde
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Caption: Synthesis of 3,4,5-Trimethoxytoluene via hydrogenation.

Protocol: In a high-pressure reactor, 3,4,5-trimethoxybenzaldehyde, a modified Raney nickel
catalyst, and a solvent such as cyclohexane are combined.[8] The reactor is sealed, purged
with nitrogen and then hydrogen, and pressurized with hydrogen.[8] The mixture is heated and
stirred for a specified time.[8] Upon completion, the reaction mixture is cooled, and the catalyst
is filtered off. The filtrate is then concentrated and purified, typically by vacuum distillation, to
yield 3,4,5-Trimethoxytoluene.[7]

Biological Activity and Applications
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While 3,4,5-Trimethoxytoluene is primarily utilized as a crucial intermediate in the synthesis of
pharmaceuticals and fragrances, its own biological activity is not extensively documented.[1][2]

Role in Pharmaceutical Synthesis

3,4,5-Trimethoxytoluene is a key precursor for the synthesis of Coenzyme Q10 and its
synthetic analogue, ldebenone.[9] These compounds are known for their potent antioxidant and
neuroprotective effects and are used in treatments for cognitive decline and neurodegenerative
diseases.[9] The trimethoxyphenyl moiety is also found in some chalcone derivatives that have
been shown to act as mitotic arresters by inhibiting tubulin polymerization, indicating potential
applications in anticancer drug development.[3]

Use in the Fragrance Industry

Due to its characteristic sweet and balsamic aroma, 3,4,5-Trimethoxytoluene is a valued
ingredient in the formulation of perfumes, colognes, and other personal care products.[10]

Safety and Handling

3,4,5-Trimethoxytoluene is considered a hazardous substance and may cause sensitization
by skin contact.[11] It is also classified as a sensory irritant, potentially causing temporary
adverse effects on the eyes, nose, and throat.[11] Inhalation of vapors may lead to drowsiness
and dizziness.[11] Standard laboratory safety precautions should be observed, including the
use of personal protective equipment such as safety glasses and gloves. Handling should be
performed in a well-ventilated area.[11]

Disclaimer: This document is intended for informational purposes for a technical audience and
should not be used as a substitute for professional scientific or medical advice. Always consult
the relevant safety data sheets (SDS) before handling any chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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